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Dammaradienyl acetate Dammaradienyl acetate
Brand Name: Vulcanchem
CAS No.: 52914-31-5
VCID: VC0205788
InChI: InChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-31(8)25(24)13-14-27-30(7)18-17-28(34-23(4)33)29(5,6)26(30)16-20-32(27,31)9/h11,24-28H,3,10,12-20H2,1-2,4-9H3/t24-,25-,26?,27-,28+,30+,31+,32-/m1/s1
SMILES: CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C
Molecular Formula: C32H52O2
Molecular Weight: 468.8 g/mol

Dammaradienyl acetate

CAS No.: 52914-31-5

Reference Standards

VCID: VC0205788

Molecular Formula: C32H52O2

Molecular Weight: 468.8 g/mol

Dammaradienyl acetate - 52914-31-5

CAS No. 52914-31-5
Product Name Dammaradienyl acetate
Molecular Formula C32H52O2
Molecular Weight 468.8 g/mol
IUPAC Name [(3S,8R,9R,10R,13R,14S,17S)-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-31(8)25(24)13-14-27-30(7)18-17-28(34-23(4)33)29(5,6)26(30)16-20-32(27,31)9/h11,24-28H,3,10,12-20H2,1-2,4-9H3/t24-,25-,26?,27-,28+,30+,31+,32-/m1/s1
Standard InChIKey CRWQCIAHDTXLKB-SSNUIPELSA-N
Isomeric SMILES CC(=CCCC(=C)[C@H]1CC[C@]2([C@@H]1CC[C@H]3[C@]2(CCC4[C@@]3(CC[C@@H](C4(C)C)OC(=O)C)C)C)C)C
SMILES CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C
Canonical SMILES CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C
Appearance Cryst.
PubChem Compound 179610
Last Modified Nov 11 2021
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